Cas no 63196-29-2 (3,5-Pyridinedicarbonitrile, 2,6-diamino-)
63196-29-2 structure
Product Name:3,5-Pyridinedicarbonitrile, 2,6-diamino-
3,5-Pyridinedicarbonitrile, 2,6-diamino- Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Pyridinedicarbonitrile, 2,6-diamino-
- 2,6-Diamino-3,5-pyridinedicarbonitrile
- 2,6-diamino-3,5-dicyano-4-phenyl-4H-thiopyran
- 2,6-diamino-3,5-dicyano-4-phenylthiopyran
- 2,6-diamino-3,5-dicyanopyridine
- 2,6-diamino-4-phenyl-3,5-dicyano-4H-thiopyran
- 2,6-Diamino-pyridin-3,5-dicarbonitril
- 2,6-diaminopyridine-3,5-dicarbonitrile
- 2,6-diamino-pyridine-3,5-dicarbonitrile
- AC1LENT3
- CCG-55521
- HMS1432H18
- Maybridge3_000524
- RSC002076
- RSCBB000780
- STOCK1S-21735
- DB-324380
- NSC-659122
- NCI60_020796
- 63196-29-2
- CHEMBL1970144
- NSC659122
- 3,5-Pyridinedicarbonitrile, 2,6-diamino-
-
- Inchi: 1S/C7H5N5/c8-2-4-1-5(3-9)7(11)12-6(4)10/h1H,(H4,10,11,12)
- InChI Key: JSKRRQDSARSJTR-UHFFFAOYSA-N
- SMILES: N1C(=C(C#N)C=C(C#N)C=1N)N
Computed Properties
- Exact Mass: 159.05465
- Monoisotopic Mass: 159.05449518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 112.51
3,5-Pyridinedicarbonitrile, 2,6-diamino- Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
63196-29-2 (3,5-Pyridinedicarbonitrile, 2,6-diamino-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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